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Abstract

L-Methioninamide hydrochloride, the amide derivative of the essential amino acid L-
methionine, serves as a key building block and precursor in a variety of research and
development applications. Its enhanced solubility and stability compared to L-methionine make
it a valuable compound in pharmaceutical synthesis, nutritional supplementation, and
biotechnological processes. This technical guide provides an in-depth overview of the known
applications of L-Methioninamide hydrochloride in research, focusing on its role as a source
of L-methionine and its implications in cellular metabolism and drug development. While direct
research on the biological activity of L-Methioninamide hydrochloride is limited, its utility is
primarily understood through the well-established functions of L-methionine.

Introduction

L-Methioninamide hydrochloride ((S)-2-Amino-4-(methylthio)butanamide hydrochloride) is a
chemically modified form of L-methionine where the carboxylic acid group is replaced by an
amide group. This structural modification imparts distinct physicochemical properties, notably
increased solubility and stability, which are advantageous in various formulation and
experimental settings[1]. In research, it is predominantly utilized as a more readily deliverable
source of L-methionine for cell culture, a starting material for the synthesis of pharmaceutical
compounds, and a component in nutritional studies[1]. Its significance in research is therefore
intrinsically linked to the pivotal roles of L-methionine in cellular processes.
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Physicochemical Properties

The hydrochloride salt form of L-Methioninamide enhances its stability and solubility in
agueous solutions, facilitating its use in various experimental buffers and media.

Property Value Reference
CAS Number 16120-92-6 [2]
Molecular Formula CsH12N20SHCI [2]
Molecular Weight 184.68 g/mol [2]
Appearance White powder [2]

Purity >99% (HPLC) [2]
Solubility Soluble in water (0.3g in 2ml) [2]

Melting Point 222-226°C [2]

Storage Temperature 0-8°C

Core Research Applications

The primary research applications of L-Methioninamide hydrochloride stem from its identity
as a stable and soluble precursor to L-methionine.

Pharmaceutical Synthesis

L-Methioninamide hydrochloride serves as a versatile starting material or intermediate in the
synthesis of various pharmaceutical agents[1]. Its amino and amide functionalities provide
reactive sites for building more complex molecules, particularly those targeting metabolic
pathways where methionine is a key player.

Cell and Tissue Culture

In biotechnology, L-Methioninamide hydrochloride can be used as a component of cell
culture media to provide a stable source of L-methionine, which is essential for protein
synthesis and cell proliferation[1]. Its high solubility ensures homogeneity in media
preparations.
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Nutritional Research

In the field of nutritional science, it is used in studies investigating amino acid metabolism and
the effects of methionine supplementation. It is also utilized in the formulation of specialized
animal feed to improve growth and health[1].

Cosmetics and Skincare

Due to the antioxidant properties associated with sulfur-containing amino acids, L-
Methioninamide hydrochloride is explored in cosmetic formulations for its potential to protect
the skin from oxidative stress[1].

Experimental Protocols

Detailed experimental protocols for the direct use of L-Methioninamide hydrochloride are not
widely published in peer-reviewed literature, as it is typically used as a substitute for L-
methionine where enhanced solubility is required. The following represents a generalized
protocol for its application in cell culture.

General Protocol for Supplementation in Cell Culture:
e Preparation of Stock Solution:

o Dissolve L-Methioninamide hydrochloride in sterile, deionized water or a suitable buffer
(e.g., PBS) to create a concentrated stock solution (e.g., 100 mM).

o Filter-sterilize the stock solution using a 0.22 um syringe filter.

o Store the stock solution at 4°C for short-term use or at -20°C for long-term storage.
e Supplementation of Cell Culture Medium:

o Thaw the stock solution if frozen and bring to room temperature.

o Add the required volume of the stock solution to the basal cell culture medium to achieve
the desired final concentration of L-methionine equivalent. The final concentration will be
cell-line and experiment-dependent.
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o Gently mix the supplemented medium to ensure homogeneity.

e Cell Treatment:
o Remove the old medium from the cultured cells.

o Add the freshly prepared medium supplemented with L-Methioninamide hydrochloride
to the cells.

o Incubate the cells under standard conditions (e.g., 37°C, 5% COz2).

Role in Cellular Metabolism (as a source of L-
Methionine)

Upon cellular uptake and subsequent hydrolysis of the amide bond, L-Methioninamide
hydrochloride releases L-methionine, which then participates in fundamental metabolic

pathways.

Methionine Cycle and Transmethylation

L-methionine is a precursor to S-adenosylmethionine (SAM), the universal methyl donor for the
methylation of DNA, RNA, proteins, and lipids. This process is crucial for gene regulation,
signal transduction, and maintaining cellular homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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